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Compound of Interest

Compound Name: 6-Ethoxypyridine-3-carbonitrile

Cat. No.: B025935

In-Depth Technical Guide: 6-Ethoxypyridine-3-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of 6-Ethoxypyridine-
3-carbonitrile, a compound of interest in various research and development applications.

Molecular Properties

The fundamental molecular characteristics of 6-Ethoxypyridine-3-carbonitrile are
summarized below. These properties are crucial for experimental design, analytical
characterization, and computational modeling.

Property Value
Molecular Formula C8H8N20[1][2]
Molecular Weight 148.17 g/mol [1]
Monoisotopic Mass 148.06366 Da[2]

Chemical Structure

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b025935?utm_src=pdf-interest
https://www.benchchem.com/product/b025935?utm_src=pdf-body
https://www.benchchem.com/product/b025935?utm_src=pdf-body
https://www.benchchem.com/product/b025935?utm_src=pdf-body
https://labsolu.ca/product/6-ethoxypyridine-3-carbonitrile/
https://pubchemlite.lcsb.uni.lu/e/compound/18929445
https://labsolu.ca/product/6-ethoxypyridine-3-carbonitrile/
https://pubchemlite.lcsb.uni.lu/e/compound/18929445
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The structural formula of 6-Ethoxypyridine-3-carbonitrile is a key determinant of its chemical
reactivity and biological activity. The arrangement of its atoms is depicted in the following
diagram.

Figure 1: Chemical structure of 6-Ethoxypyridine-3-carbonitrile.

Experimental Protocol: A Note on Synthesis

While a comprehensive experimental protocol is beyond the scope of this core guide, a
common synthetic approach for related pyridine carbonitriles involves the reaction of a
corresponding 6-halopyridine-3-carbonitrile with sodium ethoxide. This nucleophilic aromatic
substitution reaction replaces the halogen atom with an ethoxy group.

For a detailed, validated experimental procedure, researchers should consult peer-reviewed
chemical synthesis literature and databases. The following diagram illustrates a generalized
workflow for such a synthesis and subsequent analysis.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b025935?utm_src=pdf-body
https://www.benchchem.com/product/b025935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactant Preparation
(6-halopyridine-3-carbonitrile, Sodium Ethoxide)

'

Reaction Setup
(Solvent, Temperature Control)

'

Nucleophilic Aromatic Substitution

:

Reaction Quenching and Workup

:

Crude Product Isolation

l

Purification
(e.g., Column Chromatography)

'

Characterization
(NMR, MS, IR)

l

Final Product:
6-Ethoxypyridine-3-carbonitrile

Click to download full resolution via product page

Figure 2: Generalized workflow for the synthesis and analysis of 6-Ethoxypyridine-3-
carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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